7-Beta-Spironolactone
7-Beta-Spironolactone
the 7β-isomer of Spironolactone
Brand Name:
Vulcanchem
CAS No.:
33784-05-3
VCID:
VC0196305
InChI:
InChI=1S/C24H32O4S/c1-14(25)29-19-13-15-12-16(26)4-8-22(15,2)17-5-9-23(3)18(21(17)19)6-10-24(23)11-7-20(27)28-24/h12,17-19,21H,4-11,13H2,1-3H3/t17-,18-,19-,21+,22-,23-,24+/m0/s1
SMILES:
CC(=O)SC1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C
Molecular Formula:
C24H32O4S
Molecular Weight:
416.6 g/mol
7-Beta-Spironolactone
CAS No.: 33784-05-3
Impurities
VCID: VC0196305
Molecular Formula: C24H32O4S
Molecular Weight: 416.6 g/mol
Purity: > 95%
CAS No. | 33784-05-3 |
---|---|
Product Name | 7-Beta-Spironolactone |
Molecular Formula | C24H32O4S |
Molecular Weight | 416.6 g/mol |
IUPAC Name | S-[(7S,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-yl] ethanethioate |
Standard InChI | InChI=1S/C24H32O4S/c1-14(25)29-19-13-15-12-16(26)4-8-22(15,2)17-5-9-23(3)18(21(17)19)6-10-24(23)11-7-20(27)28-24/h12,17-19,21H,4-11,13H2,1-3H3/t17-,18-,19-,21+,22-,23-,24+/m0/s1 |
Standard InChIKey | LXMSZDCAJNLERA-KVXIHFSQSA-N |
Isomeric SMILES | CC(=O)S[C@H]1CC2=CC(=O)CC[C@@]2([C@@H]3[C@@H]1[C@@H]4CC[C@]5([C@]4(CC3)C)CCC(=O)O5)C |
SMILES | CC(=O)SC1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C |
Canonical SMILES | CC(=O)SC1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C |
Appearance | Off-White Solid |
Melting Point | >201°C |
Description | the 7β-isomer of Spironolactone |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (7β,17α)-7-(Acetylthio)-17-hydroxy-3-oxopregn-4-ene-21-carboxylic Acid γ-Lactone; 17-Hydroxy-7β-mercapto-3-oxo-17α-pregn-4-ene-21-carboxylic Acid γ-Lactone Acetate; 3’-(3-Oxo-7β-acetylthio-17β-hydroxyandrost-4-en-17α-yl)-propionic Acid Lactone; 7β-(Acetyl |
PubChem Compound | 11509929 |
Last Modified | Nov 11 2021 |
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